2-(4-fluorophenyl)-4-[(5-methyl-2-furyl)methylene]-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-2-(4-fluorophenyl)-4-[(5-methylfuran-2-yl)methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C15H10FNO3/c1-9-2-7-12(19-9)8-13-15(18)20-14(17-13)10-3-5-11(16)6-4-10/h2-8H,1H3/b13-8-
• InChI Key: USAACYMGBKGNSI-JYRVWZFOSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C2C(=O)OC(=N2)C3=CC=C(C=C3)F
• Isomeric SMILES: CC1=CC=C(O1)/C=C\2/C(=O)OC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C15H10FNO3
• Molecular Weight: 271.24 g/mol

Description

2-(4-fluorophenyl)-4-[(5-methyl-2-furyl)methylene]-1,3-oxazol-5(4H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as FMOX and belongs to the oxazole family of compounds.

Mechanism of Action

The mechanism of action of FMOX is not fully understood. However, it is believed that FMOX exerts its effects through the inhibition of cyclooxygenase-2 (COX-2) and the downregulation of nuclear factor-kappa B (NF-κB) signaling pathways. These pathways are involved in the regulation of inflammation and cell growth, respectively.
Biochemical and Physiological Effects:
FMOX has been shown to have significant anti-inflammatory and analgesic effects. It has also been shown to inhibit the growth of cancer cells. FMOX has been shown to have a low toxicity profile in animal studies, making it a potential candidate for further development as a drug.

Advantages and Limitations for Lab Experiments

One of the primary advantages of FMOX is its high purity and yield in the synthesis process. This makes it an attractive compound for use in lab experiments. However, one of the limitations of FMOX is its relatively high cost compared to other compounds.

Future Directions

There are several potential future directions for research on FMOX. One area of research is in the development of new drugs based on FMOX. Another area of research is in the study of the mechanism of action of FMOX, which may lead to the development of new therapies for inflammatory diseases and cancer. Additionally, research may focus on the optimization of the synthesis method for FMOX to reduce its cost and increase its availability for scientific research.

Synthesis Methods

The synthesis of FMOX involves the condensation of 4-fluorobenzaldehyde and 5-methyl-2-furfural in the presence of ammonium acetate and acetic acid. The resulting intermediate is then cyclized to form FMOX. This synthesis method has been optimized to produce high yields of FMOX with high purity.

Scientific Research Applications

FMOX has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of research is in the development of new drugs. FMOX has been shown to have significant anti-inflammatory and analgesic properties, making it a potential candidate for the development of new pain relief medications. Additionally, FMOX has been shown to have antitumor properties, making it a potential candidate for the development of new cancer treatments.